molecular formula C15H18N2O2 B065290 Morpholine, 4-((2-methyl-1H-indol-1-yl)acetyl)- CAS No. 163629-12-7

Morpholine, 4-((2-methyl-1H-indol-1-yl)acetyl)-

Cat. No. B065290
CAS RN: 163629-12-7
M. Wt: 258.32 g/mol
InChI Key: WIPLOIIZMQVYJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Morpholine, 4-((2-methyl-1H-indol-1-yl)acetyl)-, also known as MIAM, is a chemical compound that has shown potential in scientific research for its various biochemical and physiological effects.

Mechanism Of Action

Morpholine, 4-((2-methyl-1H-indol-1-yl)acetyl)-'s mechanism of action is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and the protein kinase B (AKT), which is involved in cell growth and survival.
Biochemical and Physiological Effects:
Morpholine, 4-((2-methyl-1H-indol-1-yl)acetyl)- has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the activity of COX-2, which is involved in the production of inflammatory molecules. Morpholine, 4-((2-methyl-1H-indol-1-yl)acetyl)- has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, Morpholine, 4-((2-methyl-1H-indol-1-yl)acetyl)- has been shown to protect neurons from oxidative stress and reduce the accumulation of beta-amyloid, a protein associated with Alzheimer's disease.

Advantages And Limitations For Lab Experiments

One advantage of using Morpholine, 4-((2-methyl-1H-indol-1-yl)acetyl)- in lab experiments is its high purity and yield, which allows for accurate and reproducible results. Additionally, Morpholine, 4-((2-methyl-1H-indol-1-yl)acetyl)- has shown potential as a therapeutic agent, making it a promising compound for further research. However, one limitation of using Morpholine, 4-((2-methyl-1H-indol-1-yl)acetyl)- is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of Morpholine, 4-((2-methyl-1H-indol-1-yl)acetyl)-. One direction is to further investigate its potential as a therapeutic agent for various diseases, including Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand Morpholine, 4-((2-methyl-1H-indol-1-yl)acetyl)-'s mechanism of action and its effects on various enzymes and proteins in the body. Finally, researchers can explore ways to improve Morpholine, 4-((2-methyl-1H-indol-1-yl)acetyl)-'s solubility in water, making it more suitable for certain lab experiments.
In conclusion, Morpholine, 4-((2-methyl-1H-indol-1-yl)acetyl)- is a promising compound that has shown potential in scientific research for its various biochemical and physiological effects. Its synthesis method yields high purity and yield, making it suitable for lab experiments. Further research is needed to fully understand Morpholine, 4-((2-methyl-1H-indol-1-yl)acetyl)-'s mechanism of action and its potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of Morpholine, 4-((2-methyl-1H-indol-1-yl)acetyl)- involves the reaction of 2-methylindole with acetic anhydride in the presence of morpholine as a catalyst. The product is then purified through recrystallization. This method yields Morpholine, 4-((2-methyl-1H-indol-1-yl)acetyl)- in high purity and yield, making it suitable for scientific research.

Scientific Research Applications

Morpholine, 4-((2-methyl-1H-indol-1-yl)acetyl)- has been used in various scientific research studies due to its potential as a therapeutic agent. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. Morpholine, 4-((2-methyl-1H-indol-1-yl)acetyl)- has also been studied for its potential use in treating Alzheimer's disease and Parkinson's disease.

properties

CAS RN

163629-12-7

Product Name

Morpholine, 4-((2-methyl-1H-indol-1-yl)acetyl)-

Molecular Formula

C15H18N2O2

Molecular Weight

258.32 g/mol

IUPAC Name

2-(2-methylindol-1-yl)-1-morpholin-4-ylethanone

InChI

InChI=1S/C15H18N2O2/c1-12-10-13-4-2-3-5-14(13)17(12)11-15(18)16-6-8-19-9-7-16/h2-5,10H,6-9,11H2,1H3

InChI Key

WIPLOIIZMQVYJF-UHFFFAOYSA-N

SMILES

CC1=CC2=CC=CC=C2N1CC(=O)N3CCOCC3

Canonical SMILES

CC1=CC2=CC=CC=C2N1CC(=O)N3CCOCC3

Other CAS RN

163629-12-7

synonyms

4-((2-Methyl-1H-indol-1-yl)acetyl)morpholine

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.